Cas no 62693-58-7 (Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-)

• Product Name: Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-
• CAS No: 62693-58-7
• Molecular Formula: C₁₇H₁₆N₂O
• Molecular Weight: 264.32174
• CID: 434859
• PubChem ID: 12322267

Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)- Properties

Names and Identifiers

• Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-
• N-(1-methyl-3-phenylindol-2-yl)acetamide
• N-(1-Methyl-3-phenyl-1H-indol-2-yl)acetamide
• 1-methyl-3-phenyl-2-acetamidoindole
• DTXSID20488760
• 62693-58-7

• InChIKey： ZJGADCVSCKFLDT-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H16N2O/c1-12(20)18-17-16(13-8-4-3-5-9-13)14-10-6-7-11-15(14)19(17)2/h3-11H,1-2H3,(H,18,20)
• SMILES： CC(=O)NC1=C(C2=CC=CC=C2N1C)C3=CC=CC=C3

Computed Properties

• Exact Mass: 264.12638
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 264.126263138g/mol
• Heavy Atom Count: 20
• Complexity: 351
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 34Ų

Experimental Properties

• PSA: 34.03